Cas no 64357-68-2 (Phenyl(4-undecylphenyl)methanone)

• Product Name: Phenyl(4-undecylphenyl)methanone
• CAS No: 64357-68-2
• MF: C₂₄H₃₂O
• MW: 336.510287284851
• CID: 2675355
• PubChem ID: 53440041
• Update Time: 2025-04-21

Phenyl(4-undecylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-Undecylbenzophenone
• phenyl-(4-undecylphenyl)methanone
• DTXSID80702318
• 64357-68-2
• Phenyl(4-undecylphenyl)methanone
• SSYLBNZODVLPPO-UHFFFAOYSA-N

• Inchi： 1S/C24H32O/c1-2-3-4-5-6-7-8-9-11-14-21-17-19-23(20-18-21)24(25)22-15-12-10-13-16-22/h10,12-13,15-20H,2-9,11,14H2,1H3
• InChI Key： SSYLBNZODVLPPO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 336.245315640Da
• Monoisotopic Mass: 336.245315640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 17.1Ų